Cas no 63785-88-6 ([3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl-)
63785-88-6 structure
Product Name:[3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl-
CAS No:63785-88-6
MF:C14H16N2O2
MW:244.289043426514
CID:1658026
PubChem ID:85903963
Update Time:2025-04-21
[3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- [3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl-
- DTXSID701235528
- 1,1a(2)-Diethyl[3,3a(2)-bipyridine]-2,2a(2)(1H,1a(2)H)-dione
- 63785-88-6
-
- Inchi: 1S/C14H16N2O2/c1-3-15-9-5-7-11(13(15)17)12-8-6-10-16(4-2)14(12)18/h5-10H,3-4H2,1-2H3
- InChI Key: DWZOOJDRADZURF-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=CN1CC)C1=CC=CN(CC)C1=O
Computed Properties
- Exact Mass: 244.12128
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
[3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl- Related Literature
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
63785-88-6 ([3,3'-Bipyridine]-2,2'(1H,1'H)-dione, 1,1'-diethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent